Cas no 651027-16-6 (Butanenitrile, 4-(3-methoxyphenoxy)-)

• Product Name: Butanenitrile, 4-(3-methoxyphenoxy)-
• CAS No: 651027-16-6
• MF: C₁₁H₁₃NO₂
• MW: 191.226423025131
• CID: 407699
• PubChem ID: 24702636
• Update Time: 2025-04-19

Butanenitrile, 4-(3-methoxyphenoxy)- Chemical and Physical Properties

Names and Identifiers

• Butanenitrile, 4-(3-methoxyphenoxy)-
• 4-(3-methoxyphenoxy)butanenitrile
• DTXSID60640880
• 651027-16-6
• AKOS000188015

• Inchi： 1S/C11H13NO2/c1-13-10-5-4-6-11(9-10)14-8-3-2-7-12/h4-6,9H,2-3,8H2,1H3
• InChI Key： YRHFWSFUTMFYBJ-UHFFFAOYSA-N
• SMILES： O(C1C=CC=C(C=1)OC)CCCC#N

Computed Properties

• Exact Mass: 191.09469
• Monoisotopic Mass: 191.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 42.2Ų

Experimental Properties

• PSA: 42.25